Cas no 2141-99-3 (1H-Isoindole-1,3(2H)-dione,2-(1,1-dimethylethyl)-)

1H-Isoindole-1,3(2H)-dione,2-(1,1-dimethylethyl)- structure
2141-99-3 structure
Product name:1H-Isoindole-1,3(2H)-dione,2-(1,1-dimethylethyl)-
CAS No:2141-99-3
MF:C12H13NO2
MW:203.23712
CID:288770
PubChem ID:244292

1H-Isoindole-1,3(2H)-dione,2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione,2-(1,1-dimethylethyl)-
    • 2-TERT-BUTYL-ISOINDOLE-1,3-DIONE
    • 2-tert-butylisoindole-1,3-dione
    • 2-(tert-butyl)isoindoline-1,3-dione
    • 2-(tert-butyl)-isoindoline-1,3-dione
    • 2-tert-Butyl-1H-isoindole-1,3(2H)-dione
    • AC1L6DEI
    • AC1Q6JYM
    • ChemDiv3_000337
    • N-(tert-butyl)phthalimide
    • NSC55128
    • N-tertbutyl phtalimide
    • N-tert-butyl-phthalimide
    • N-tert-Butylphthalimide
    • SureCN2156119
    • DTXSID00288265
    • SCHEMBL2156119
    • MFCD00454396
    • A815327
    • 2141-99-3
    • BRD-K27676624-001-01-5
    • NSC 55128
    • SR-01000390931-1
    • SR-01000390931
    • 2-tert-Butyl-1H-isoindole-1,3(2H)-dione #
    • NSC-55128
    • HMS1473P07
    • N-t-butylphthalimide
    • AKOS003625148
    • FT-0655610
    • AMEZJARRAUZZHY-UHFFFAOYSA-N
    • IDI1_019655
    • Inchi: InChI=1S/C12H13NO2/c1-12(2,3)13-10(14)8-6-4-5-7-9(8)11(13)15/h4-7H,1-3H3
    • InChI Key: AMEZJARRAUZZHY-UHFFFAOYSA-N
    • SMILES: CC(N1C(=O)C2=CC=CC=C2C1=O)(C)C

Computed Properties

  • Exact Mass: 203.09469
  • Monoisotopic Mass: 203.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.4Ų
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.203
  • Boiling Point: 294.7°Cat760mmHg
  • Flash Point: 120.5°C
  • Refractive Index: 1.575
  • PSA: 37.38
  • LogP: 2.01900

1H-Isoindole-1,3(2H)-dione,2-(1,1-dimethylethyl)- Related Literature

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